Cas no 889865-49-0 (4-Iodo-1-isopropylpyridin-2(1H)-one)

• Product Name: 4-Iodo-1-isopropylpyridin-2(1H)-one
• CAS No: 889865-49-0
• MF: C₈H₁₀INO
• MW: 263.075574398041
• CID: 2107160
• PubChem ID: 66735910
• Update Time: 2024-03-01

4-Iodo-1-isopropylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-isopropylpyridin-2(1H)-one
• UAKUJOUKKBPMSY-UHFFFAOYSA-N
• 2(1H)-Pyridinone, 4-iodo-1-(1-methylethyl)-
• 4-Iodo-1-isopropylpyridin-2(1H)-one

• Inchi： 1S/C8H10INO/c1-6(2)10-4-3-7(9)5-8(10)11/h3-6H,1-2H3
• InChI Key： UAKUJOUKKBPMSY-UHFFFAOYSA-N
• SMILES： IC1C=CN(C(C=1)=O)C(C)C

Computed Properties

• Exact Mass: 262.98071g/mol
• Monoisotopic Mass: 262.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.4